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Application Notes
1. Introduction to m-Tolylurea as a Potential Plant Growth Regulator

m-Tolylurea, also known as N-(3-methylphenyl)urea, belongs to the phenylurea class of

chemical compounds. Phenylurea derivatives are synthetic compounds that can mimic the

effects of cytokinins, a class of plant hormones that promote cell division, or cytokinesis, in

plant roots and shoots.[1] These compounds can influence various aspects of plant growth and

development, including shoot and root morphogenesis, axillary bud growth, and leaf

senescence.[1]

The cytokinin-like activity of phenylurea derivatives is well-documented. For instance,

diphenylurea has been shown to increase the growth of cultured plant tissues.[2] Furthermore,

derivatives like diphenylurea disulfonate have been patented as plant growth regulators that

can enhance root development, increase chlorophyll content, and significantly boost crop

yields.[3][4]

2. Mechanism of Action

The primary proposed mechanism of action for m-Tolylurea in an agricultural context is its

potential to function as a cytokinin agonist or as an inhibitor of cytokinin degradation.

Cytokinin Agonist Activity: Like other phenylurea cytokinins, m-Tolylurea may directly bind to

and activate cytokinin receptors, initiating a signaling cascade that promotes cell division and
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growth.[5]

Cytokinin Oxidase/Dehydrogenase (CKX) Inhibition: A significant mode of action for some

diphenylurea derivatives is the inhibition of cytokinin oxidase/dehydrogenase (CKX).[6][7]

CKX is the primary enzyme responsible for the degradation of cytokinins in plants.[6][7] By

inhibiting this enzyme, m-Tolylurea could increase the endogenous levels of active

cytokinins, leading to enhanced plant growth, improved stress resistance, and higher yields.

[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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